Cas no 32337-96-5 (1-Bromo-2-iodo-3-nitrobenzene)

• Product Name: 1-Bromo-2-iodo-3-nitrobenzene
• CAS No: 32337-96-5
• MF: C₆H₃BrINO₂
• MW: 327.90199303627
• MDL: MFCD16660176
• CID: 1039367
• PubChem ID: 14974984
• Update Time: 2025-04-20

1-Bromo-2-iodo-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-iodo-3-nitrobenzene
• 3-bromo-2-iodonitrobenzene
• 1-Brom-2-iod-3-nitrobenzol
• 1-Brom-2-jod-3-nitro-benzol
• 1-bromo-2-iodo-3-nitro-benzene
• 3-Brom-2-iod-nitrobenzol
• 3-bromo-2-iodo-1-nitrobenzene
• 3-Bromo-2-iodonitrobenzol
• Benzene,1-bromo-2-iodo-3-nitro
• 32337-96-5
• SCHEMBL1705274
• SY118845
• DTXSID80566356
• A856684
• AKOS016002944
• CS-0041001
• DS-4450
• Benzene, 1-bromo-2-iodo-3-nitro-
• DB-068615
• MFCD16660176

• MDL： MFCD16660176
• Inchi： 1S/C6H3BrINO2/c7-4-2-1-3-5(6(4)8)9(10)11/h1-3H
• InChI Key： BJOZUBWLKNXFFK-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 326.83900
• Monoisotopic Mass: 326.83919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 2.535 g/cm3 (10 ºC)
• Melting Point: 120 ºC
• Boiling Point: 324.9±27.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 45.82000
• LogP: 3.48510

1-Bromo-2-iodo-3-nitrobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C